Cas no 73028-21-4 (3(2H)-Isoxazolone, 5-methyl-2-(phenylmethyl)-)

• Product Name: 3(2H)-Isoxazolone, 5-methyl-2-(phenylmethyl)-
• CAS No: 73028-21-4
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1758956
• PubChem ID: 12746069
• Update Time: 2025-04-21

3(2H)-Isoxazolone, 5-methyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 5-methyl-2-(phenylmethyl)-
• 2-benzyl-5-methyl-1,2-oxazol-3-one
• 73028-21-4
• 2-Benzyl-5-methyl-1,2-oxazol-3(2H)-one
• SCHEMBL7828950
• DTXSID30508746
• CHEMBL2270262
• 2-benzyl-5-methylisoxazol-3(2H)-one

• Inchi： 1S/C11H11NO2/c1-9-7-11(13)12(14-9)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key： JNYPOJQDTGBJHF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54